Cas no 338418-70-5 (5-Methyl-3-({5-(phenoxymethyl)-1H-1,2,4-triazol-3-ylmethyl}sulfanyl)-4-isothiazolecarbonitrile)

• Product Name: 5-Methyl-3-({5-(phenoxymethyl)-1H-1,2,4-triazol-3-ylmethyl}sulfanyl)-4-isothiazolecarbonitrile
• CAS No: 338418-70-5
• CID: 4647336
• Update Time: 2025-07-15

5-Methyl-3-({5-(phenoxymethyl)-1H-1,2,4-triazol-3-ylmethyl}sulfanyl)-4-isothiazolecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-METHYL-3-(([5-(PHENOXYMETHYL)-1H-1,2,4-TRIAZOL-3-YL]METHYL)SULFANYL)-4-ISOTHIAZOLECARBONITRILE
• 5-Methyl-3-({[5-(phenoxymethyl)-1H-1,2,4-triazol-3-yl]methyl}sulfanyl)-4-isothiazolecarbonitri
• 5-methyl-3-({[5-(phenoxymethyl)-1H-1,2,4-triazol-3-yl]methyl}sulfanyl)-1,2-thiazole-4-carbonitrile
• 4-Isothiazolecarbonitrile, 5-methyl-3-[[[3-(phenoxymethyl)-1H-1,2,4-triazol-5-yl]methyl]thio]-
• 5-Methyl-3-({5-(phenoxymethyl)-1H-1,2,4-triazol-3-ylmethyl}sulfanyl)-4-isothiazolecarbonitrile

Additional information on 5-Methyl-3-({5-(phenoxymethyl)-1H-1,2,4-triazol-3-ylmethyl}sulfanyl)-4-isothiazolecarbonitrile

Research Briefing on 5-Methyl-3-({5-(phenoxymethyl)-1H-1,2,4-triazol-3-ylmethyl}sulfanyl)-4-isothiazolecarbonitrile (CAS: 338418-70-5)

The compound 5-Methyl-3-({5-(phenoxymethyl)-1H-1,2,4-triazol-3-ylmethyl}sulfanyl)-4-isothiazolecarbonitrile (CAS: 338418-70-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The structural motif of the 1,2,4-triazole ring, combined with the isothiazolecarbonitrile moiety, confers high selectivity and binding affinity to target proteins. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in suppressing NF-κB signaling, a key pathway in chronic inflammation and cancer progression.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 338418-70-5. A novel catalytic method employing palladium-based complexes has been reported to enhance the efficiency of the triazole-forming step, reducing byproducts and improving scalability. This development is critical for future large-scale production and preclinical testing.

Pharmacokinetic studies have also provided promising data. The compound exhibits favorable bioavailability and metabolic stability in rodent models, with a half-life sufficient for once-daily dosing. However, challenges remain in addressing its moderate solubility, which may limit formulation options. Researchers are exploring prodrug strategies and nanoformulations to overcome this hurdle.

From a therapeutic perspective, the compound's dual activity against both inflammatory cytokines and tumor cell proliferation positions it as a candidate for multifactorial diseases such as rheumatoid arthritis and certain carcinomas. Collaborative efforts between academic and industrial labs are underway to advance this molecule into clinical trials, with preliminary IND-enabling studies expected to conclude by mid-2024.

In conclusion, 5-Methyl-3-({5-(phenoxymethyl)-1H-1,2,4-triazol-3-ylmethyl}sulfanyl)-4-isothiazolecarbonitrile represents a promising scaffold for next-generation therapeutics. Continued research into its mechanism of action and derivative optimization will be essential to fully realize its clinical potential.